Dipropyl phthalate Dipropyl phthalate Genotoxic agent. Alters immune mediator expression. Shows developmental toxic effects without teratogenicity in vivo. Orally active.
Dipropyl phthalate is a low-toxic, broad-spectrum antimicrobial agent belonging to the group of phthalates and is extensively used as a preservative in cosmetic industry.
Degradation of dipropyl phthalate by lypolytic enzymes (fungal cutinase, yeast esterase) has been investigated.
Dipropyl phthalate is a phthalate ester that is the dipropyl ester of benzene-1,2-dicarboxylic acid. It is a phthalate ester and a diester.
Di-n-propyl phthalate is a colorless liquid. (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 131-16-8
VCID: VC21109828
InChI: InChI=1S/C14H18O4/c1-3-9-17-13(15)11-7-5-6-8-12(11)14(16)18-10-4-2/h5-8H,3-4,9-10H2,1-2H3
SMILES: CCCOC(=O)C1=CC=CC=C1C(=O)OCCC
Molecular Formula: C14H18O4
Molecular Weight: 250.29 g/mol

Dipropyl phthalate

CAS No.: 131-16-8

Cat. No.: VC21109828

Molecular Formula: C14H18O4

Molecular Weight: 250.29 g/mol

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Dipropyl phthalate - 131-16-8

Specification

Description Genotoxic agent. Alters immune mediator expression. Shows developmental toxic effects without teratogenicity in vivo. Orally active.
Dipropyl phthalate is a low-toxic, broad-spectrum antimicrobial agent belonging to the group of phthalates and is extensively used as a preservative in cosmetic industry.
Degradation of dipropyl phthalate by lypolytic enzymes (fungal cutinase, yeast esterase) has been investigated.
Dipropyl phthalate is a phthalate ester that is the dipropyl ester of benzene-1,2-dicarboxylic acid. It is a phthalate ester and a diester.
Di-n-propyl phthalate is a colorless liquid. (NTP, 1992)
CAS No. 131-16-8
Molecular Formula C14H18O4
Molecular Weight 250.29 g/mol
IUPAC Name dipropyl benzene-1,2-dicarboxylate
Standard InChI InChI=1S/C14H18O4/c1-3-9-17-13(15)11-7-5-6-8-12(11)14(16)18-10-4-2/h5-8H,3-4,9-10H2,1-2H3
Standard InChI Key MQHNKCZKNAJROC-UHFFFAOYSA-N
SMILES CCCOC(=O)C1=CC=CC=C1C(=O)OCCC
Canonical SMILES CCCOC(=O)C1=CC=CC=C1C(=O)OCCC
Boiling Point 579 to 581 °F at 760 mm Hg (NTP, 1992)
317.5 °C

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